Cas no 1536097-83-2 (3-(3-Methylthiophen-2-yl)butan-2-ol)

• Product Name: 3-(3-Methylthiophen-2-yl)butan-2-ol
• CAS No: 1536097-83-2
• MF: C₉H₁₄OS
• MW: 170.271861553192
• CID: 5712580
• PubChem ID: 66437623
• Update Time: 2023-10-17

3-(3-Methylthiophen-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylthiophen-2-yl)butan-2-ol
• 1536097-83-2
• AKOS015782861
• EN300-1624629
• 2-Thiopheneethanol, α,β,3-trimethyl-
• 3-(3-Methylthiophen-2-yl)butan-2-ol

• Inchi： 1S/C9H14OS/c1-6-4-5-11-9(6)7(2)8(3)10/h4-5,7-8,10H,1-3H3
• InChI Key： OEKFKWNBZQDXMM-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(C)C(C)O

Computed Properties

• Exact Mass: 170.07653624g/mol
• Monoisotopic Mass: 170.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.066±0.06 g/cm3(Predicted)
• Boiling Point: 255.0±25.0 °C(Predicted)
• pka: 14.73±0.20(Predicted)